Cas no 89142-21-2 (2-Quinoxalinecarboxamide, 7-bromo-3-(hydroxymethyl)-, 1,4-dioxide)

• Product Name: 2-Quinoxalinecarboxamide, 7-bromo-3-(hydroxymethyl)-, 1,4-dioxide
• CAS No: 89142-21-2
• MF: C₁₀H₈BrN₃O₄
• MW: 314.092221260071
• CID: 610766
• PubChem ID: 13197190
• Update Time: 2025-04-19

2-Quinoxalinecarboxamide, 7-bromo-3-(hydroxymethyl)-, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxamide, 7-bromo-3-(hydroxymethyl)-, 1,4-dioxide
• 7-bromo-3-(hydroxymethyl)-4-oxido-1-oxoquinoxalin-1-ium-2-carboxamide
• 89142-21-2
• 7-Bromo-2-carbamoyl-3-(hydroxymethyl)-1-oxoquinoxalin-1-ium-4(1H)-olate
• DTXSID90526522

• Inchi： 1S/C10H8BrN3O4/c11-5-1-2-6-7(3-5)14(18)9(10(12)16)8(4-15)13(6)17/h1-3,15H,4H2,(H2,12,16)
• InChI Key： NQUXPMZDYCKBRM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)[N+](C(C(N)=O)=C(CO)N2[O-])=O

Computed Properties

• Exact Mass: 312.96982g/mol
• Monoisotopic Mass: 312.96982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 110Ų